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Introduction

Cobalt-57 (Co-57) flood sources are essential tools for ensuring the accuracy and reliability of
gamma cameras, which are critical imaging instruments in nuclear medicine, preclinical
research, and drug development.[1][2] These sources provide a uniform field of gamma
radiation, allowing for the assessment of the gamma camera's detector response uniformity.
This document provides a detailed protocol for the preparation, handling, and use of Co-57
flood sources for routine quality control (QC) procedures. Adherence to these protocols is
crucial for maintaining data integrity and ensuring radiation safety.

Key Applications:

o Daily Quality Control (QC): Co-57 flood sources are used for the daily evaluation of extrinsic
uniformity of gamma cameras, which detects changes in performance that could impact
study interpretations.[1][3]

o System Performance Evaluation: Regular use helps in identifying and correcting camera
malfunctions before they affect diagnostic or research imaging.

» Calibration: These sources are recommended for the accurate calibration of gamma
cameras.[4]
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Co-57 is an ideal radionuclide for this purpose due to its photon energies being similar to those
of Technetium-99m (Tc-99m), a commonly used isotope in nuclear medicine. It has a
sufficiently long half-life to be practical for daily QC, with a recommended working life of
approximately two years.[5][6]

Quantitative Data Summary

The following tables summarize key quantitative data for typical Co-57 flood sources and their
application in gamma camera quality control.

Table 1: Cobalt-57 Flood Source Specifications

Parameter Specification
Typical Activities 5, 10, 15, 20 mCi (185, 370, 555, 740 MBqQq)
Radionuclide Purity > 99.9% (exclusive of Co-56 and Co-58)

- < 0.08% - 0.15% combined at the source
Impurities (Co-56/Co-58) ‘ dat
reference date

Coefficient of Variation (CV) < +1.0% (SPECT imaging requires < £1%)

Integral Non-Uniformity <+2.5%

Co-57 uniformly dispersed in an epoxy matrix,
Physical Construction sealed in a high-integrity ABS (Acrylonitrile

Butadiene Styrene) plastic encapsulation.

Recommended Working Life 18-24 months

Table 2: Radionuclide Data

Isotope Half-Life Principal Gamma Energy
Co-57 ~271.74 days 122 keV

Co-56 ~77.24 days High-energy photons

Co-58 ~70.86 days High-energy photons
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Table 3: Recommended Daily Quality Control Parameters

Parameter Recommendation
Procedure Extrinsic Uniformity
Collimator Low-energy, parallel-hole
Image Matrix 128 x 128

Acquired Counts 5 million counts

No extreme changes in uniformity; sensitivity
Acceptance Criteria change not more than +10% from the previous

value.

Experimental Protocols
Receipt and Acceptance of a New Co-57 Flood Source

Objective: To ensure a new Co-57 flood source meets manufacturer specifications and is safe

for use.
Materials:

New Co-57 flood source in its shielded case

Survey meter

Wipe test kit

Gamma camera system
Protocol:

 Visual Inspection: Upon receipt, visually inspect the shipping container for any signs of
damage.

» Radiation Survey: Perform a radiation survey of the exterior of the shipping container. The
reading should not exceed regulatory limits.
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» Unpacking: Following proper radiation safety procedures, unpack the flood source and its
shielded case.

e Source Inspection: Visually inspect the flood source for any physical damage, such as cracks
or breaches in the encapsulation.

» Wipe Test: Perform a wipe test on the surface of the flood source to check for any removable
contamination. The results should be within acceptable limits as defined by local regulations.

o Documentation Review: Verify that the received source matches the purchase order and that
it is accompanied by a uniformity test statement, wipe test certificate, and a decay calendar.

[21[7]
o Uniformity Verification:

o Acquire four separate 2.5 million count images with the source positioned in four different
orientations (0°, 90°, 180°, 270°).[8]

o Sum these four images.
o Acquire a single 10 million count image with the source in one position.[8]

o Compare the integral uniformity of the summed image with the 10 million count image.
Discrepancies may indicate a non-uniform source.[8]

e Impurity Check:

o New Co-57 sources may contain Co-56 and Co-58 impurities which emit high-energy
photons that can cause image artifacts.[8][9]

o Itis advisable to "age" a new source for approximately six weeks after its assay date
before using it for daily QC to allow these shorter-lived impurities to decay.[9] A longer
waiting period of about ten weeks may be necessary for high-count applications like
detector calibration.[9]

Daily Extrinsic Uniformity Quality Control

Objective: To assess the daily performance of the gamma camera system.
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Materials:

e Co-57 flood source

o Gamma camera with a low-energy parallel-hole collimator

e Source positioning aids (e.g., Styrofoam cups) if necessary[10]

Protocol:

e Preparation:
o Ensure the low-energy parallel-hole collimator is mounted on the detector head(s).[10]
o Peak the gamma camera for Co-57 (122 keV).[10]

e Source Placement:

o To minimize radiation exposure, the preferred method is to place the flood source directly
on the face of an inverted gamma camera head.[11]

o If placing the source on an imaging table below the camera, ensure it is positioned to
irradiate the entire useful field of view.

o For dual-head cameras, the source can be placed between the two detectors to acquire
images simultaneously.[10]

e Image Acquisition:

o Acquire an image for a preset number of counts, typically 5 million, using a 128x128
matrix.[10]

o Record all imaging parameters, including the date, actual counts acquired, and the
acquisition time.[10]

e Image Analysis:
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o Visually inspect the uniformity image for any artifacts or significant changes from the
previous day's image.

o Quantitatively assess the uniformity using the camera manufacturer's software.

e Actionable Limits:

o If there are extreme changes in uniformity or if the sensitivity varies by more than +10%
from the previous measurement, report the issue to the appropriate personnel for
corrective action.[10]

Handling and Storage

Objective: To ensure the safe handling and storage of the Co-57 flood source to minimize
radiation exposure and prevent damage.

Protocol:

e Handling:
o Always handle the flood source with care to avoid dropping or damaging it.
o Minimize handling time to reduce radiation dose.

o While remote handling tools are generally not required, maintain a safe distance when not
actively positioning the source.[12]

o Storage:
o When not in use, the flood source must be stored in its shielded carrying case.[12]

o The storage area should be secure and properly labeled in accordance with radiation
safety regulations.

e Cleaning: The source can be cleaned with alcohol or water with a mild detergent.[12]

Disposal

Objective: To ensure the proper disposal of a decayed or unusable Co-57 flood source.
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Protocol:

e End of Life: A Co-57 flood source should be replaced when the time to acquire the required
counts for daily QC becomes excessively long, or after its recommended working life
(typically 18-24 months).[13]

e Return to Manufacturer: Many manufacturers will accept the return of a depleted source on a
one-for-one basis with the purchase of a new source.[6]

» Disposal Procedures: If returning to the manufacturer is not an option, the source must be
disposed of in accordance with local and national radiation control agency regulations.[12]

Visualizations

The following diagrams illustrate the key workflows for Co-57 flood source preparation and use.
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Workflow for New Co-57 Flood Source Acceptance
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Caption: Workflow for New Co-57 Flood Source Acceptance.

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b224739?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Daily Extrinsic Uniformity QC Protocol
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Caption: Daily Extrinsic Uniformity QC Protocol.
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Co-57 Flood Source Safety & Handling Logic
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Caption: Co-57 Flood Source Safety & Handling Logic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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